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Compound of Interest

N-benzhydryl-2-
Compound Name:
hydroxybenzamide

Cat. No.: B3333144

A comprehensive overview of the nomenclature, properties, synthesis, and biological context of
N-benzyl-2-hydroxybenzamide, a compound of interest for researchers, scientists, and drug
development professionals.

This technical guide provides a detailed examination of N-benzyl-2-hydroxybenzamide, a
chemical entity of significant interest in medicinal chemistry and drug discovery. It has been
noted that the query for "N-benzhydryl-2-hydroxybenzamide" did not yield a well-
documented compound in scientific literature. It is highly probable that the intended compound
of interest was N-benzyl-2-hydroxybenzamide, a closely related and extensively studied
molecule. This guide will focus on the latter, while also clarifying the structural distinction
between the "benzyl" and "benzhydryl" moieties.

Chemical Identity: IUPAC Name and Synonyms

The formal identification of a chemical compound is crucial for accurate scientific
communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a
standardized nomenclature for this purpose.

The IUPAC name for the compound is N-benzyl-2-hydroxybenzamide[1].

This compound is also known by a variety of synonyms in scientific literature and chemical
databases. These include:
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» n-benzylsalicylamide[1]

e Benzamide, 2-hydroxy-N-(phenylmethyl)-[1]

e (2-hydroxyphenyl)-N-benzylcarboxamide[1]

o 2-Hydroxybenzamide-N-benzyl[1]

e N-Benzyl-2-hydroxy-benzamide[1]

« CHEMBL502767[1]

N-BENZYLSALICYLAMIDE[1]

Physicochemical Properties

A summary of the key physicochemical properties of N-benzyl-2-hydroxybenzamide is
presented in the table below. These properties are essential for understanding the compound's
behavior in various experimental and biological systems.
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Property Value Source
Molecular Formula C14H13NO2 [1112]
Molecular Weight 227.26 g/mol [11[2][3]
Melting Point 136 °C [3]

Boiling Point (Predicted)

450.7 £38.0 °C

[3]

Density (Predicted)

1.202 £ 0.06 g/cm3

[3]

XLogP3 2.8 [1]
1S/C14H13N0O2/c16-13-9-5-4-
8-12(13)14(17)15-10-11-6-2-1-

InChl [1]
3-7-11/h1-9,16H,10H2,

(H,15,17)
C1=CC=C(C=C1)CNC(=0)C2

SMILES [1]
=CC=CC=C20

CAS Number 20919-36-2 [11[2][3]

Synthesis of N-benzyl-2-hydroxybenzamide

The synthesis of N-benzyl-2-hydroxybenzamide can be achieved through several methods. A

common laboratory-scale synthesis involves the amidation of a salicylic acid derivative with

benzylamine.

Experimental Protocol: Amidation of Salicylic Acid

This protocol is a generalized procedure based on common amidation reactions.

Materials:

o Salicylic acid

e Thionyl chloride (SOCI2) or a similar activating agent

e Benzylamine
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e Anhydrous dichloromethane (DCM) or a suitable aprotic solvent

o Triethylamine (EtsN) or another non-nucleophilic base

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
 Silica gel for column chromatography

o Hexane and Ethyl acetate for chromatography elution

Procedure:

 Activation of Salicylic Acid: In a round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve salicylic acid in anhydrous DCM. Cool the solution to 0 °C in an ice bath.
Add thionyl chloride dropwise with stirring. After the addition is complete, allow the reaction
mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete
(monitored by TLC). The excess thionyl chloride and solvent are then removed under
reduced pressure to yield the crude salicyl chloride.

e Amidation Reaction: Dissolve the crude salicyl chloride in anhydrous DCM. In a separate
flask, dissolve benzylamine and triethylamine in anhydrous DCM. Cool the benzylamine
solution to 0 °C and add the salicyl chloride solution dropwise with stirring.

o Work-up: After the reaction is complete (monitored by TLC), wash the reaction mixture with
saturated aqueous NaHCOs solution, followed by brine. Dry the organic layer over
anhydrous MgSOa4 or NazSOa4, filter, and concentrate under reduced pressure.

 Purification: The crude product is purified by silica gel column chromatography using a
hexane/ethyl acetate gradient to yield pure N-benzyl-2-hydroxybenzamide.

Biological and Pharmacological Context

N-benzyl-2-hydroxybenzamide belongs to the broader class of benzamides, which are known
to exhibit a wide range of pharmacological activities. Derivatives of N-benzylbenzamide have
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been investigated for their potential as modulators of various biological targets. For instance,
some N-benzylbenzamide derivatives have been studied as dual modulators of soluble epoxide
hydrolase (SEH) and peroxisome proliferator-activated receptor gamma (PPARY), which could
have implications for treating metabolic syndrome[4][5].

The biological activity of this compound is influenced by its ability to form intramolecular
hydrogen bonds, which can affect its conformation and interaction with biological targets[6].
While specific signaling pathways for N-benzyl-2-hydroxybenzamide are not extensively
detailed, its structural similarity to other pharmacologically active benzamides suggests
potential for further investigation in drug discovery programs.

Visualizations
Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of N-benzyl-2-
hydroxybenzamide.
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Caption: A generalized workflow for the synthesis of N-benzyl-2-hydroxybenzamide.

Logical Relationship Diagram

This diagram clarifies the relationship between the user's query and the information provided in

this guide.
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Caption: Relationship between the user's query and the provided technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-benzyl-2-
hydroxybenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333144#n-benzhydryl-2-hydroxybenzamide-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.researchgate.net/publication/284519060_N-Benzylbenzamides_A_Novel_Merged_Scaffold_for_Orally_Available_Dual_Soluble_Epoxide_HydrolasePeroxisome_Proliferator-Activated_Receptor_g_Modulators
https://www.benchchem.com/es/product/b1332356
https://www.benchchem.com/product/b3333144#n-benzhydryl-2-hydroxybenzamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b3333144#n-benzhydryl-2-hydroxybenzamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b3333144#n-benzhydryl-2-hydroxybenzamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b3333144#n-benzhydryl-2-hydroxybenzamide-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3333144?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

